Cas no 1132681-38-9 (Rivaroxaban-d4)
Rivaroxaban-d4 is a deuterated compound of rivaroxaban Rivaroxaban is a highly potent and selective factor Xa (FXa) inhibitor with IC50 of 0.7 nm and Ki of 0.4 nm

Rivaroxaban-d4 structure
Product Name:Rivaroxaban-d4
CAS No:1132681-38-9
Molecular Formula:C19H18ClN3O5S
Molecular Weight:439.905969142914
CID:1060877
PubChem ID:25255944
Rivaroxaban-d4 Properties
Names and Identifiers
-
- Rivaroxaban-d4
- 5-chloro-N-[[(5S)-2-oxo-3-[2,3,5,6-tetradeuterio-4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]thiophene-2-carboxamide
- Rivaroxaban D4
- HY-50903S
- MS-27906
- 1ST158364D4
- 5-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)(~2~H_4_)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide
- BAY 59-7939-d4
- AKOS040736674
- 5-Chloro-N-[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl-d4]-5-oxazolidinyl]methyl]-2-thiophenecarboxamide
- CS-0019864
- DTXSID60649494
- DA-57460
- G14135
- 1132681-38-9
-
- InChIKey: KGFYHTZWPPHNLQ-UJCPGTITSA-N
- Inchi: 1S/C19H18ClN3O5S/c20-16-6-5-15(29-16)18(25)21-9-14-10-23(19(26)28-14)13-3-1-12(2-4-13)22-7-8-27-11-17(22)24/h1-6,14H,7-11H2,(H,21,25)/t14-/m0/s1/i1D,2D,3D,4D
- SMILES: ClC1=CC=C(C(NC[C@H]2CN(C(=O)O2)C2C([2H])=C([2H])C(=C([2H])C=2[2H])N2C(COCC2)=O)=O)S1
Computed Properties
- Exact Mass: 439.090676g/mol
- Surface Charge: 0
- XLogP3: 2.5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 439.090676g/mol
- Monoisotopic Mass: 439.090676g/mol
- Topological Polar Surface Area: 116Ų
- Heavy Atom Count: 29
- Complexity: 645
- Isotope Atom Count: 4
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Melting Point: 224-225°C
Rivaroxaban-d4 Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P008XKU-1mg |
Rivaroxaban-d4 |
1132681-38-9 | 98% | 1mg |
$369.00 | 2025-02-24 | |
A2B Chem LLC | AE15966-1mg |
Rivaroxaban-d4 |
1132681-38-9 | ≥99% deuterated forms (d1-d4) | 1mg |
$275.00 | 2024-04-20 | |
ChemScence | CS-0019864-10mg |
Rivaroxaban-d4 |
1132681-38-9 | 98.51% | 10mg |
$1580.0 | 2022-04-28 | |
eNovation Chemicals LLC | Y1241818-1mg |
Rivaroxaban-d4 |
1132681-38-9 | 98% | 1mg |
$1650 | 2022-10-13 | |
MedChemExpress | HY-50903S-1mg |
Rivaroxaban-d |
1132681-38-9 | 98.91% | 1mg |
¥8800 | ||
TRC | R538002-1mg |
Rivaroxaban-d4 |
1132681-38-9 | 1mg |
$ 244.00 | 2023-09-06 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-219982-1 mg |
Rivaroxaban-d4, |
1132681-38-9 | 1mg |
¥2,858.00 | 2023-07-10 |
Rivaroxaban-d4 Suppliers
Artis.bioche
(CAS:1132681-38-9)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:1132681-38-9)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:1132681-38-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1132681-38-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Rivaroxaban-d4 Related Literature
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Pedro C. Gómez,Rafael Escribano Phys. Chem. Chem. Phys., 2017,19, 26582-26588
-
Rachel J. Cooper,Reuben T. Jane,Thomas E. Jeffs,Richard M. Hartshorn,Peter A. Tasker Chem. Commun., 2012,48, 9583-9585
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Rong Kong,Rohit Bhargava Analyst, 2011,136, 2359-2366
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Beibei Dong,Xiaokang Yang,Youxin Ji,Fengmei Su,Chunguang Shao,Chuntai Liu Soft Matter, 2020,16, 9074-9082
-
Quan Zhu,Xiang-Yue Kong,Lei Meng Anal. Methods, 2016,8, 5684-5689
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T. J. Reddy,H. Abdoul-Carime,B. Farizon,M. Farizon,T. D. Märk RSC Adv., 2017,7, 45211-45221
-
Ji Man Kim,Galen D. Stucky Chem. Commun., 2000, 1159-1160
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- 648876-63-5(Acetamide,N-[[(5S)-3-(1-formyl-2,3,4,5-tetrahydro-1H-1-benzazepin-8-yl)-2-oxo-5-oxazolidinyl]methyl]-)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1132681-38-9)Rivaroxaban-d4

Purity:99%
Quantity:1mg
Price($):1103.0